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Introduction
Methylammonium iodide (MAI), with the chemical formula CH₃NH₃I, is an organic ammonium

halide salt that has garnered significant attention in the scientific community, primarily for its

critical role as a precursor in the fabrication of perovskite solar cells.[1] Its unique properties

facilitate the formation of the pervoskite crystal structure, which exhibits exceptional

optoelectronic characteristics.[2] This technical guide provides an in-depth overview of the

fundamental properties of MAI, detailed experimental protocols for its synthesis and

characterization, and a summary of its key applications.

Chemical and Physical Properties
Methylammonium iodide is a white, crystalline solid at room temperature.[3] It is composed of

the methylammonium cation (CH₃NH₃⁺) and the iodide anion (I⁻). The stability of MAI is a

crucial factor in the performance and longevity of perovskite-based devices, with decomposition

pathways influenced by factors such as temperature and humidity.[4]
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Property Value References

Chemical Formula CH₆IN [5]

Molecular Weight 158.97 g/mol [5]

Appearance White, crystalline solid [3]

Melting Point 270-280 °C [6]

Solubility
Solvent Solubility References

Dimethylformamide (DMF) Soluble [4]

Dimethyl sulfoxide (DMSO) Soluble [4]

Water Soluble

Methanol Slightly Soluble

Ethanol Soluble [5]

Diethyl ether Soluble [5]

Crystal Structure
The crystal structure of methylammonium iodide has been a subject of detailed investigation,

as it directly influences the properties of the resulting perovskite films. At room temperature,

MAI typically exhibits a tetragonal crystal structure.

Crystal System Space Group Lattice Parameters References

Tetragonal P4/nmm
a = 5.124 Å, b = 5.124

Å, c = 9.039 Å
[7]

Optical and Electronic Properties
The optical and electronic properties of MAI are fundamental to its function in optoelectronic

devices. The band gap of MAI is a key parameter that determines its light absorption

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://pubs.acs.org/doi/10.1021/acscentsci.0c00385
https://pmc.ncbi.nlm.nih.gov/articles/PMC10331566/
https://communities.springernature.com/posts/decomposition-pathway-of-methylammonium-lead-iodide-by-electron-diffraction
https://communities.springernature.com/posts/decomposition-pathway-of-methylammonium-lead-iodide-by-electron-diffraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.benchchem.com/pdf/Thermal_Decomposition_of_Tetramethylammonium_Iodide_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


characteristics.

Property Value References

Band Gap ~2.06 eV [8]

Experimental Protocols
Synthesis of Methylammonium Iodide
A common method for synthesizing methylammonium iodide involves the reaction of

methylamine with hydroiodic acid.[9]

Materials:

Methylamine (CH₃NH₂) solution (e.g., 40% in water)[10]

Hydroiodic acid (HI) (e.g., 57% in water)[10]

Diethyl ether

Ethanol

Round-bottom flask

Magnetic stirrer

Rotary evaporator

Ice bath

Procedure:

In a round-bottom flask placed in an ice bath, slowly add hydroiodic acid dropwise to a

stirred solution of methylamine.[10]

Continue stirring the reaction mixture at 0 °C for approximately 2 hours.[9][10]
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Remove the solvent from the resulting solution using a rotary evaporator at around 50 °C to

obtain the crude methylammonium iodide precipitate.[9]

Wash the crude product multiple times with diethyl ether to remove unreacted starting

materials and byproducts.[10]

For further purification, the washed solid can be recrystallized from a solvent such as

ethanol.[9]

Dry the purified methylammonium iodide crystals under vacuum overnight.[10]

Reactants

Reaction PurificationMethylamine (aq)

Mixing & Stirring (0°C, 2h)

Hydroiodic Acid (aq)

Rotary EvaporationCrude Product Washing (Diethyl Ether) Recrystallization (Ethanol) Vacuum Drying Pure MAI Crystals

Click to download full resolution via product page

Synthesis workflow for Methylammonium Iodide.

Characterization Techniques
XRD is employed to determine the crystal structure and phase purity of the synthesized MAI.

Instrument:

Powder X-ray diffractometer with a CuKα radiation source.[11]

Procedure:

A small amount of the powdered MAI sample is placed on a sample holder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5013672/
https://www.rsc.org/suppdata/ee/c4/c4ee02988g/c4ee02988g1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5013672/
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.rsc.org/suppdata/ee/c4/c4ee02988g/c4ee02988g1.pdf
https://www.benchchem.com/product/b083521?utm_src=pdf-body-img
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9052789/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is irradiated with X-rays at various angles (2θ).

The diffracted X-rays are detected and plotted as a function of the 2θ angle.

The resulting diffraction pattern is compared with standard diffraction patterns to identify the

crystal structure.[6]

UV-Vis spectroscopy is used to determine the optical properties of MAI, particularly its

absorption spectrum and band gap.

Instrument:

UV-Vis spectrophotometer.[6]

Procedure:

A dilute solution of MAI in a suitable solvent (e.g., DMF) is prepared.

The solution is placed in a cuvette and its absorbance is measured over a range of

wavelengths.

The absorption spectrum can be used to calculate the optical band gap using a Tauc plot.

PL spectroscopy provides insights into the electronic properties and defect states of MAI.

Instrument:

Fluorescence spectrophotometer with a suitable excitation source (e.g., a laser with a

wavelength shorter than the absorption onset of MAI).[12][13]

Procedure:

The MAI sample (thin film or solution) is excited with the light source.

The emitted light (photoluminescence) is collected and its spectrum is recorded.

The position and intensity of the PL peak provide information about the radiative

recombination processes in the material.
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Role in Perovskite Solar Cells
Methylammonium iodide is a fundamental component in the synthesis of methylammonium

lead iodide (MAPbI₃) perovskite, the active layer in many high-efficiency solar cells.[14] The

formation of the perovskite structure typically involves the reaction of MAI with a lead halide,

such as lead iodide (PbI₂).[15][16] The stoichiometry and purity of the MAI precursor have a

significant impact on the quality and stability of the resulting perovskite film.
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Workflow for MAPbI₃ perovskite film formation.

Thermal Stability and Decomposition
The thermal stability of MAI is a critical concern for the long-term performance of perovskite

devices. At elevated temperatures, MAI can decompose, leading to the degradation of the

perovskite film.[4] The primary decomposition products are methylamine (CH₃NH₂) and

hydrogen iodide (HI), although other pathways have been identified.[17] Understanding these

decomposition mechanisms is essential for developing strategies to enhance the stability of

perovskite solar cells.

Conclusion
Methylammonium iodide is a pivotal material in the field of perovskite photovoltaics. Its

fundamental properties, including its crystal structure, solubility, and optoelectronic

characteristics, are intrinsically linked to the performance and stability of perovskite solar cells.

The synthesis and purification of high-purity MAI are crucial steps in fabricating high-quality

perovskite films. Continued research into the properties and stability of MAI will undoubtedly

contribute to the advancement of perovskite technology and its commercial viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Formation and degradation mechanism of methylammonium lead iodide perovskite thin
film fabricated by electrospray technique: Abstract, Citation (BibTeX) & Reference | Bohrium
[bohrium.com]

2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. communities.springernature.com [communities.springernature.com]

5. Reversible Decomposition of Single-Crystal Methylammonium Lead Iodide Perovskite
Nanorods - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://communities.springernature.com/posts/decomposition-pathway-of-methylammonium-lead-iodide-by-electron-diffraction
https://pubs.acs.org/doi/10.1021/acsami.9b02374
https://www.benchchem.com/product/b083521?utm_src=pdf-body
https://www.benchchem.com/product/b083521?utm_src=pdf-custom-synthesis
https://www.bohrium.com/paper-details/formation-and-degradation-mechanism-of-methylammonium-lead-iodide-perovskite-thin-film-fabricated-by-electrospray-technique/1006737669134221315-2066
https://www.bohrium.com/paper-details/formation-and-degradation-mechanism-of-methylammonium-lead-iodide-perovskite-thin-film-fabricated-by-electrospray-technique/1006737669134221315-2066
https://www.bohrium.com/paper-details/formation-and-degradation-mechanism-of-methylammonium-lead-iodide-perovskite-thin-film-fabricated-by-electrospray-technique/1006737669134221315-2066
https://www.researchgate.net/publication/327206805_Deposition_of_methylammonium_iodide_Via_evaporation-combined_kinetic_and_mass_spectrometric_study
https://pubs.acs.org/doi/10.1021/acscentsci.0c00385
https://communities.springernature.com/posts/decomposition-pathway-of-methylammonium-lead-iodide-by-electron-diffraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318082/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Mechanistic insights into the key role of methylammonium iodide in the stability of
perovskite materials - PMC [pmc.ncbi.nlm.nih.gov]

7. benchchem.com [benchchem.com]

8. researchgate.net [researchgate.net]

9. Photoluminescence Blinking of Single-Crystal Methylammonium Lead Iodide Perovskite
Nanorods Induced by Surface Traps - PMC [pmc.ncbi.nlm.nih.gov]

10. rsc.org [rsc.org]

11. The growth of methylammonium lead iodide perovskites by close space vapor transport -
PMC [pmc.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]

13. pubs.aip.org [pubs.aip.org]

14. Mechanistic insights into the key role of methylammonium iodide in the stability of
perovskite materials - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01304A
[pubs.rsc.org]

15. Mechanistic insights into the key role of methylammonium iodide in the stability of
perovskite materials - RSC Advances (RSC Publishing) [pubs.rsc.org]

16. On the formation of methylammonium lead iodide perovskite thin films using a sequential
close space vapor transport process [udspace.udel.edu]

17. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [What are the fundamental properties of
Methylammonium iodide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083521#what-are-the-fundamental-properties-of-
methylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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